5-Amino-2-chloropyridine
Overview
Description
5-Amino-2-chloropyridine is a compound that undergoes Suzuki-Miyaura coupling with sterically hindered 2,6-dimethylphenylboronic acid . It undergoes facile temperature-dependent displacement of chloride by bromide via Sandmeyer reaction to yield 2,5-dibromopyridine .
Synthesis Analysis
A novel analytical method, based on high-performance liquid chromatography with a UV (HPLC-UV) detection system, has been developed and validated for the sensitive detection of a genotoxic impurity (GTI) 5-amino-2-chloropyridine (5A2Cl) in a model active pharmaceutical ingredient (API) tenoxicam (TNX) .Molecular Structure Analysis
The molecular formula of 5-Amino-2-chloropyridine is C5H5ClN2 and its molecular weight is 128.560 .Chemical Reactions Analysis
5-Amino-2-chloropyridine undergoes Suzuki-Miyaura coupling with sterically hindered 2,6-dimethylphenylboronic acid . It also undergoes facile temperature-dependent displacement of chloride by bromide via Sandmeyer reaction to yield 2,5-dibromopyridine .Physical And Chemical Properties Analysis
5-Amino-2-chloropyridine is a solid compound . Its melting point is between 81-83 °C (lit.) .Scientific Research Applications
Genotoxic Impurity Analysis
5A2Cl has been studied as a potential genotoxic impurity (GTI) in active pharmaceutical ingredients (APIs). Researchers have developed and validated an analytical method using high-performance liquid chromatography with UV detection (HPLC-UV) to detect 5A2Cl in a model API called tenoxicam (TNX) . The method is accurate, precise, and sensitive, making it suitable for assessing trace amounts of this impurity in pharmaceuticals.
Molecularly Imprinted Polymers (MIPs)
5A2Cl has been employed in the synthesis of molecularly imprinted polymers. These polymers selectively remove potentially genotoxic aminopyridine impurities from pharmaceutical formulations . MIPs are promising materials for targeted purification due to their specific binding sites.
Nonlinear Optical (NLO) Materials
Materials containing 5A2Cl exhibit high nonlinear optical (NLO) responses. NLO materials find applications in frequency conversion, sensors, electro-optical modulation, photonics, optical data storage, laser devices, and more . The unique properties of 5A2Cl contribute to its usefulness in these advanced applications.
Color Displays and Optical Signal Processing
Due to its NLO properties, 5A2Cl can be integrated into color displays. Additionally, it plays a role in optical signal processing, where its nonlinear behavior allows for efficient modulation and manipulation of optical signals .
Mechanism of Action
Target of Action
5-Amino-2-chloropyridine is a genotoxic impurity (GTI) that has been detected in active pharmaceutical ingredients (APIs) such as tenoxicam . Its primary target is the DNA, where it can interact and potentially cause DNA damage .
Mode of Action
It is known to undergo suzuki-miyaura coupling with sterically hindered 2,6-dimethylphenylboronic acid . It also undergoes a temperature-dependent displacement of chloride by bromide via the Sandmeyer reaction to yield 2,5-dibromopyridine .
Biochemical Pathways
It is used in the synthesis of [2 h 5]2-amino-l-methyl-6-phenylimidazo[4,5-b]pyridine , suggesting it may play a role in the formation of this compound.
Pharmacokinetics
Its water solubility suggests it may be readily absorbed and distributed in the body. More research is needed to fully understand its pharmacokinetic properties.
Result of Action
As a genotoxic impurity, 5-Amino-2-chloropyridine has the potential to cause DNA damage . This could potentially lead to mutations and chromosomal rearrangements, which are associated with carcinogenic effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 5-Amino-2-chloropyridine. For instance, it forms explosive mixtures with air on intense heating and can develop hazardous combustion gases or vapors in the event of fire . Its water solubility suggests that it may spread in water systems, potentially affecting its distribution and action.
Safety and Hazards
properties
IUPAC Name |
6-chloropyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2/c6-5-2-1-4(7)3-8-5/h1-3H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAJYCQZQLVENRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40201716 | |
Record name | 5-Amino-2-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40201716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-chloropyridine | |
CAS RN |
5350-93-6 | |
Record name | 5-Amino-2-chloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5350-93-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Amino-2-chloropyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005350936 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Amino-2-chloropyridine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=81 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Amino-2-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40201716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-amino-2-chloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.929 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-Amino-2-chloropyridine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/386QR22KDZ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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